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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lightfastness and photostability

of SOLVENT YELLOW 141, a brilliant greenish-yellow azo dye. Due to its excellent thermal

stability, it finds application in the coloration of various polymers and materials.[1] This

document collates available data on its resistance properties, outlines general experimental

protocols for photostability testing, and presents a hypothesized degradation pathway based on

the known chemistry of related azo dyes.

Core Properties of SOLVENT YELLOW 141
SOLVENT YELLOW 141 is characterized by its azo chromophore (-N=N-) and a pyridone

moiety, which contributes to its notable thermal and oxidative stability.[1] It is widely used in

coloring plastics, polymers, fibers, rubber, and printing inks.[2]

Quantitative Data Summary
The following tables summarize the available quantitative data on the fastness properties of

SOLVENT YELLOW 141.
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Property Rating/Value Scale/Conditions

Light Fastness 5
Assumed to be on the Blue

Wool Scale (1-8)

Heat Resistance 260 °C -

Acid Resistance 4 Scale of 1-5 (5 being excellent)

Alkali Resistance 5 Scale of 1-5 (5 being excellent)

Water Resistance 5 Scale of 1-5 (5 being excellent)

Table 1: Fastness Properties of SOLVENT YELLOW 141.[1][2][3][4]

Physical Property Value

Appearance Greenish yellow powder

Density 1.20 g/cm³

Water Soluble 1.0% max

Volatile Matter at 105°C 1.0% max

Table 2: Physical Properties of SOLVENT YELLOW 141.[2][3]

Experimental Protocols for Photostability and
Lightfastness Testing
While specific experimental details for the cited lightfastness data of SOLVENT YELLOW 141
are not publicly available, a generalized protocol for assessing the photostability of solvent

dyes can be outlined based on industry standards, such as those established by the American

Association of Textile Chemists and Colorists (AATCC).

Principle of Lightfastness Testing
Lightfastness is determined by exposing a sample to a controlled light source and comparing

the degree of fading to a set of standard blue wool references with known fading
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characteristics. The Blue Wool Scale ranges from 1 (very poor lightfastness) to 8 (excellent

lightfastness).

Apparatus and Materials
Light Source: A xenon arc lamp is typically used as it provides the closest artificial match to

natural sunlight.

Blue Wool Standards: A set of eight standardized blue wool textiles.

Sample Holder: To mount the test specimen and blue wool standards.

Masking Material: To cover a portion of the samples and standards for comparison.

Spectrophotometer/Colorimeter: For quantitative measurement of color change.

General Procedure
Sample Preparation: A sample of the material colored with SOLVENT YELLOW 141 is

prepared. A portion of the sample is masked to serve as an unexposed reference.

Mounting: The prepared sample and the Blue Wool standards are mounted in the sample

holder.

Exposure: The mounted samples and standards are placed in a lightfastness testing

apparatus equipped with a xenon arc lamp. The exposure is carried out for a predetermined

duration or until a specific Blue Wool standard shows a prescribed amount of fading.

Evaluation: The fading of the SOLVENT YELLOW 141 sample is visually compared to the

fading of the Blue Wool standards. The lightfastness rating corresponds to the Blue Wool

standard that exhibits similar fading. For more precise measurements, a spectrophotometer

can be used to quantify the color change (ΔE*).

Visualizing Experimental and Degradation Pathways
Experimental Workflow for Photostability Testing
The following diagram illustrates a typical workflow for evaluating the photostability of a dye like

SOLVENT YELLOW 141.
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Caption: A generalized workflow for lightfastness and photostability testing.

Hypothesized Photodegradation Pathway of SOLVENT
YELLOW 141
The photodegradation of azo dyes is a complex process that can proceed through various

mechanisms, including photo-oxidation and photoreduction. The azo bond is often the most

susceptible part of the molecule to photochemical reactions. The following diagram presents a

conceptual, hypothesized degradation pathway for an azo dye like SOLVENT YELLOW 141.
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The actual degradation products would need to be confirmed through experimental analysis

(e.g., LC-MS).
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Caption: A conceptual diagram of the photodegradation of an azo dye.

Conclusion
SOLVENT YELLOW 141 exhibits moderate lightfastness, rated as 5 on the Blue Wool Scale,

and excellent thermal stability. While detailed photostability data and specific degradation

mechanisms are not extensively documented in publicly available literature, this guide provides

a foundational understanding based on its known properties and the general behavior of azo

dyes. For critical applications, it is recommended that researchers and developers conduct

specific photostability studies under their intended use conditions to generate precise data on

degradation kinetics and pathways. This will ensure the long-term performance and stability of

materials colored with SOLVENT YELLOW 141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epsilonpigments.com [epsilonpigments.com]

2. Solvent yellow 141 - SOLVENT YELLOW - L COLOR [l-color.com]

3. ijsrp.org [ijsrp.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1166055?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166055?utm_src=pdf-body
https://www.benchchem.com/product/b1166055?utm_src=pdf-body
https://www.benchchem.com/product/b1166055?utm_src=pdf-custom-synthesis
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-141.html
https://l-color.com/pigments/tds/?color190.html
https://www.ijsrp.org/research-paper-0616/ijsrp-p5493.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. deswater.com [deswater.com]

To cite this document: BenchChem. [SOLVENT YELLOW 141: A Technical Guide to
Lightfastness and Photostability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166055#solvent-yellow-141-lightfastness-and-
photostability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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